Cas no 2648937-89-5 ((2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid)

• Product Name: (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• CAS No: 2648937-89-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5920236
• PubChem ID: 165547129
• Update Time: 2025-05-25

(2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• EN300-1512545
• 2648937-89-5
• (2R)-2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)13-24(26(31)32)28-25(30)14-23(17-11-12-17)29-27(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-24H,11-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t23?,24-/m1/s1
• InChI Key： SIONBTUNUVTBFI-XMMISQBUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@@H](C(=O)O)CC(C)C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid

Comprehensive Analysis of (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS No. 2648937-89-5)

The compound (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS No. 2648937-89-5) is a sophisticated chiral molecule with significant potential in pharmaceutical and biochemical research. Its structure features a cyclopropyl group, a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, and a 4-methylpentanoic acid backbone, making it a versatile intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its unique stereochemistry and functional groups, which are critical for modulating biological activity.

In recent years, the demand for Fmoc-protected amino acids like (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid has surged, driven by advancements in peptide therapeutics and solid-phase peptide synthesis (SPPS). This compound’s chiral purity and structural complexity align with the growing focus on precision medicine, where tailored molecular designs are essential for targeting specific pathways. Its CAS No. 2648937-89-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed applications of this compound is its role in peptide-based drug discovery. The Fmoc group ensures stability during synthesis, while the cyclopropyl moiety enhances metabolic resistance, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Researchers are also exploring its utility in bioconjugation and prodrug design, addressing challenges like bioavailability and targeted delivery—key concerns in modern pharmacology.

From a synthetic chemistry perspective, (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid exemplifies the convergence of stereoselective synthesis and green chemistry. Innovations in catalytic asymmetric methods have streamlined its production, reducing waste and improving yields—a priority for sustainable manufacturing. This aligns with the broader industry shift toward environmentally friendly processes, a trend heavily emphasized in ESG (Environmental, Social, and Governance) frameworks.

Analytical characterization of this compound involves advanced techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with stringent quality control standards. Its CAS No. 2648937-89-5 is often cross-referenced in patent literature and regulatory filings, underscoring its importance in intellectual property and compliance discussions. As the pharmaceutical industry embraces artificial intelligence (AI) for molecular design, compounds like this serve as valuable datasets for training predictive algorithms.

In conclusion, (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS No. 2648937-89-5) represents a nexus of innovation in medicinal chemistry, peptide engineering, and sustainable synthesis. Its multifaceted applications and alignment with contemporary research trends make it a compound of enduring interest to scientists and industry professionals alike.